molecular formula C8H11NO3 B8710243 N,2-Dimethyl-N-(methyloxy)-3-furancarboxamide

N,2-Dimethyl-N-(methyloxy)-3-furancarboxamide

Cat. No. B8710243
M. Wt: 169.18 g/mol
InChI Key: VBXWJLBRCVALCA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,2-Dimethyl-N-(methyloxy)-3-furancarboxamide is a useful research compound. Its molecular formula is C8H11NO3 and its molecular weight is 169.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality N,2-Dimethyl-N-(methyloxy)-3-furancarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,2-Dimethyl-N-(methyloxy)-3-furancarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N,2-Dimethyl-N-(methyloxy)-3-furancarboxamide

Molecular Formula

C8H11NO3

Molecular Weight

169.18 g/mol

IUPAC Name

N-methoxy-N,2-dimethylfuran-3-carboxamide

InChI

InChI=1S/C8H11NO3/c1-6-7(4-5-12-6)8(10)9(2)11-3/h4-5H,1-3H3

InChI Key

VBXWJLBRCVALCA-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CO1)C(=O)N(C)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of methoxymethylamine hydrochloride (5.85 g, 60.0 mmol) and triethylamine (16.73 ml, 120 mmol) in dichloromethane (100 ml) was stirred at 0° C. A solution of 2-methyl-3-furancarbonyl chloride (7.23 g, 50 mmol) in dichloromethane (20 ml) was added and the reaction mixture was stirred at room temperature for 30 minutes. The reaction mixture was diluted with water. The organic layer was separated, washed with saturated sodium hydrogen carbonate solution, water and brine, dried and evaporated to give the title compound as an oil (6.7 g, 79%); LC/MS [M+H]+=170.
Quantity
5.85 g
Type
reactant
Reaction Step One
Quantity
16.73 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
7.23 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
79%

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